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Compound of Interest

3,5-Dioxocyclohexanecarboxylic
Compound Name: d
aci

cat. No.: B1356027

An In-depth Technical Guide to the Safety and Handling of 3,5-Dioxocyclohexanecarboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3,5-
Dioxocyclohexanecarboxylic acid (CAS No: 42858-60-6), a versatile compound utilized as a
building block in the synthesis of pharmaceuticals and specialty chemicals.[1] Adherence to
proper safety protocols is critical when working with this substance to mitigate potential
hazards. This document outlines the material's properties, hazards, handling procedures, and
emergency responses.

Chemical and Physical Properties

3,5-Dioxocyclohexanecarboxylic acid is a solid, white to off-white compound.[2] It is
characterized by the presence of both carboxylic acid and diketone functional groups, making it
a valuable intermediate in organic synthesis.[1] Its solubility is limited in water but observable in
organic solvents like methanol and DMSO.[2][3]
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Property Value Source
CAS Number 42858-60-6 [2]
Molecular Formula C7HsOa4 [4]

Molecular Weight

156.138 g/mol

[4]

Physical State

Solid

[2][5]

Appearance White to Off-White Solid [2]

Melting Point 178.5-180 °C [2]

Boiling Point 401.5 £ 45.0 °C (Predicted) [2]

Density 1.397 + 0.06 g/cm? (Predicted) [2]

pKa 4.07 £ 0.20 (Predicted) [2]
Insoluble in water; Slightly

Solubility soluble in DMSO and [2][3]

Methanol

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3,5-Dioxocyclohexanecarboxylic acid is classified as a hazardous substance. The
primary hazards are associated with irritation and acute toxicity if swallowed.[6]
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Hazard . .
Hazard Class GHS Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
Category 4 GHSO07 Warning
Oral swallowed

Skin
) o H315: Causes )
Corrosion/Irritatio ~ Category 2 o GHSO07 Warning
skin irritation
n

H319: Causes

Serious Eye ) )
o Category 2A serious eye GHSO07 Warning
Damage/Irritation o
irritation
) H335: May
STOT, Single ] ]
Category 3 cause respiratory GHSO07 Warning
Exposure o
irritation

Source:[6][7]

Safe Handling and Storage Protocols

Proper handling and storage are essential to ensure laboratory safety and maintain the integrity
of the compound.

Engineering Controls

Work should be conducted in a well-ventilated area.[8] Use of a local exhaust ventilation
system or a chemical fume hood is recommended to minimize exposure to dust and aerosols,
especially when handling larger quantities or when dust generation is likely.[8] Safety showers
and eyewash stations must be readily accessible.

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following diagram
outlines a general workflow for PPE selection when handling chemical solids like 3,5-
Dioxocyclohexanecarboxylic acid.
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Start: Handling
3,5-Dioxocyclohexanecarboxylic Acid

Assess Task:
- Weighing?
- Transferring?
- Reaction setup?

Minimum PPE:
- Safety Glasses
- Lab Coat
- Nitrile Gloves

Risk of Dust
Generation?

Add Respiratory Protection:
- N95/FFP2 Dust Mask
- Or work in fume hood

Risk of Splash
(if in solution)?

Add Face Shield over
Safety Glasses

Final PPE Selected

Click to download full resolution via product page

Caption: PPE selection workflow for handling chemical solids.
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Hygiene Measures

Handle in accordance with good industrial hygiene and safety practices.[6][8]
» Wash hands thoroughly after handling the substance and before breaks.
e Do not eat, drink, or smoke in the work area.

e Remove and wash contaminated clothing before reuse.

Storage Conditions

Store in a cool, dark, and dry place. The recommended storage temperature is between 2-8°C.
[2] Keep containers tightly closed and store away from incompatible materials, such as strong
oxidizing agents.

Emergency Procedures
First-Aid Measures

Immediate and appropriate first aid is crucial in case of exposure. Always show the Safety Data
Sheet (SDS) to attending medical personnel.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Seek immediate medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water. If skin irritation occurs, seek

medical advice.[6]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Immediately call
an ophthalmologist or a POISON CENTER.[8]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[6]

The following flowchart details the general first-aid response sequence.
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Exposure Occurs

Ensure Scene Safety
(Rescuer & Victim)

Identify Exposure Route
Inhalatjon Ingestion
Y Y
Skin Contact Eye Contact Inhalation Ingestion
Y Y Y Y
Remove Contaminated Clothing Rinse with Water (15+ min) Move to Fresh Air Rinse Mouth
Wash with Soap & Water Remove Contact Lenses Provide Oxygen if Needed DO NOT Induce Vomiting

Seek Professional
Medical Attention
(Bring SDS)

Y
A

Click to download full resolution via product page

Caption: General first-aid response for chemical exposure.

Fire-Fighting Measures

The compound is combustible.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

+ Unsuitable Extinguishing Media: Avoid using a direct water jet.[8]
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o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.

Accidental Release Measures

In the event of a spill, follow a structured response to ensure safety and proper cleanup.
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Spill Detected

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Prevent Entry into Drains
and Waterways

Clean-up Procedure

Sweep or shovel into a
suitable, closed container
for disposal. Avoid creating dust.

Dispose of waste according to

approved local regulations

Decontaminate Spill Area
and Equipment

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Toxicological and Ecological Information
Toxicological Effects

o Acute Toxicity: Harmful if swallowed.[6]

 Skin Irritation: Causes skin irritation.[7]

o Eye Irritation: Causes serious eye irritation, with the potential for severe damage.[8]
o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[6][7]

» Sensitization: No data available to indicate skin or respiratory sensitization.

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.

Ecological Information

Avoid release into the environment.[8] Some related dicarboxylic acids are classified as harmful
to aquatic life.[8] Do not let the product enter drains or surface water.[6][8]

Disposal Considerations

Disposal of 3,5-Dioxocyclohexanecarboxylic acid and its containers must be conducted in
accordance with all local, regional, and national regulations. The substance should be disposed
of at an approved waste disposal plant. Do not dispose of it with household waste or allow it to
reach sewage systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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